Cas no 1443979-59-6 (tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carboxylate
• CAS No: 1443979-59-6
• MF: C₁₃H₂₁N₅O₃
• MW: 295.337542295456
• CID: 5100873
• PubChem ID: 71758583
• Update Time: 2026-03-03

tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-[[4-(aminocarbonyl)-1H-1,2,3-triazol-1-yl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C13H21N5O3/c1-13(2,3)21-12(20)17-5-4-9(6-17)7-18-8-10(11(14)19)15-16-18/h8-9H,4-7H2,1-3H3,(H2,14,19)
• InChI Key： NYLPFWVONLNDQL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN2C=C(C(N)=O)N=N2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carboxylate (CAS No. 1443979-59-6)

Tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carboxylate, a compound with the CAS number 1443979-59-6, represents a significant advancement in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a tert-butyl group and a complex heterocyclic system, including a pyrrolidine ring and a 1,2,3-triazole moiety, contributes to its intriguing chemical properties and biological activities.

The molecular structure of Tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carboxylate is characterized by a highly functionalized core. The tert-butyl group not only enhances the lipophilicity of the molecule but also provides steric hindrance, which can be crucial for optimizing binding interactions with biological targets. The incorporation of the 4-carbamoyl-1H-1,2,3-triazol-1-yl moiety introduces additional hydrogen bonding capabilities and modulates the electronic properties of the molecule. These features make it an attractive scaffold for designing molecules with enhanced pharmacological profiles.

In recent years, there has been growing interest in the development of compounds that target various disease pathways. The pyrrolidine scaffold is known for its presence in numerous bioactive molecules, including drugs that have been approved for clinical use. The combination of pyrrolidine with triazole has been explored in several research studies due to its potential synergistic effects on biological activity. For instance, triazoles have been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties, while pyrrolidine derivatives are often associated with central nervous system (CNS) activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of molecules with greater accuracy. Virtual screening techniques have been employed to identify potential hits from large compound libraries. In this context, Tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carboxylate has been identified as a promising candidate for further investigation. Its unique structural features suggest that it may interact with multiple targets simultaneously, which could lead to the development of multifunctional drugs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the carbamoyl group on the triazole ring is particularly challenging due to its sensitivity to hydrolysis and other environmental factors. However, recent improvements in synthetic methodologies have made it possible to achieve these transformations under mild conditions. This has opened up new possibilities for the preparation of complex heterocyclic compounds like Tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carboxylate.

Once synthesized, Tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol-1-yL)methyl]pyrrolidine--carboxylate (CAS No.1443979--59-6) undergoes rigorous biological evaluation to assess its efficacy and safety profile. Initial studies have shown that this compound exhibits promising activity against several disease models. For example, it has demonstrated inhibitory effects on enzymes involved in inflammation and cancer progression. These findings are particularly encouraging given the increasing demand for novel therapeutic agents that can modulate complex disease pathways.

The development of new drugs is often a lengthy and expensive process that requires extensive testing in preclinical and clinical trials. However, computational models have been instrumental in accelerating this process by predicting how compounds will behave in vivo. By integrating data from various sources, including genomic information and protein structures, researchers can gain insights into the potential mechanisms of action of Tert-butyl 3-[(4-carbamoyl-1H-1,2,3-triazol^-_L)^methyl]pyrrolidine-^-1443979-59--6). This information can then be used to guide further optimization efforts and improve the chances of success in subsequent stages of drug development.

In conclusion, Tert-butyl 3-[(4-carbamoyl-)methyl]pyrrolidine) is a structurally complex and biologically active compound with significant potential in medicinal chemistry. Its unique features make it an attractive candidate for further investigation in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies，this compound is poised to play a crucial role in the next generation of pharmaceuticals.